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Compound of Interest

Compound Name: Ethylene dimethanesulfonate

Cat. No.: B1198287 Get Quote

For Immediate Release

To ensure the safety of researchers, scientists, and drug development professionals, this

document provides essential procedural guidance on the proper disposal of ethylene
dimethanesulfonate (EDS). Adherence to these protocols is critical due to the hazardous

nature of this compound.

Ethylene dimethanesulfonate is a potent alkylating agent and is classified as a hazardous

substance. It is harmful if swallowed, causes skin and eye irritation, and may cause respiratory

irritation. Due to its chemical properties, specific procedures must be followed for its disposal to

mitigate risks to personnel and the environment.

The primary and recommended method for the disposal of ethylene dimethanesulfonate is

through a licensed and certified hazardous waste disposal company. For laboratory settings, a

chemical degradation process is also a viable option for small quantities prior to disposal. This

involves alkaline hydrolysis to convert EDS into less toxic substances.

Chemical and Physical Properties of Ethylene
Dimethanesulfonate
A summary of the key chemical and physical properties of ethylene dimethanesulfonate is

provided below.
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Property Value

Chemical Formula C₄H₁₀O₆S₂

Molecular Weight 218.25 g/mol

Appearance Solid

Melting Point 35-36°C

Boiling Point 448.9°C at 760 mmHg

Flash Point 225.3°C

Hazard Statements

H302 (Harmful if swallowed), H315 (Causes

skin irritation), H319 (Causes serious eye

irritation), H335 (May cause respiratory irritation)

Disposal Procedures
There are two primary methods for the disposal of ethylene dimethanesulfonate:

Direct Disposal via a Licensed Contractor (Recommended for bulk quantities):

All waste containing ethylene dimethanesulfonate should be collected in clearly labeled,

sealed, and chemically compatible containers.

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company to arrange for pickup and disposal.

Do not mix ethylene dimethanesulfonate waste with other chemical waste streams

unless explicitly approved by your EHS department.

Chemical Degradation via Alkaline Hydrolysis (For small laboratory quantities):

This procedure should be performed in a certified chemical fume hood while wearing

appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and

chemical-resistant gloves.
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The hydrolysis reaction will convert ethylene dimethanesulfonate into ethylene glycol

and sodium methanesulfonate.[1] While less hazardous, ethylene glycol is still toxic and

must be disposed of properly.[2][3][4][5][6]

Experimental Protocol: Alkaline Hydrolysis of
Ethylene Dimethanesulfonate
This protocol outlines the steps for the chemical degradation of small quantities of ethylene
dimethanesulfonate in a laboratory setting.

Materials:

Ethylene dimethanesulfonate waste

2M Sodium hydroxide (NaOH) solution

Ethanol

Round-bottom flask

Reflux condenser

Heating mantle

Stir bar and magnetic stirrer

pH paper or pH meter

Appropriate waste containers

Procedure:

Preparation: In a chemical fume hood, carefully measure the volume of the ethylene
dimethanesulfonate waste to be treated.

Reaction Setup: Place the waste in a round-bottom flask equipped with a stir bar. For every 1

volume of EDS waste, add 10 volumes of a 1:1 mixture of ethanol and 2M NaOH solution.
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Hydrolysis: Attach a reflux condenser to the flask and heat the mixture to a gentle reflux

using a heating mantle. Allow the reaction to proceed for at least 4 hours to ensure complete

hydrolysis.

Cooling and Neutralization: Turn off the heat and allow the mixture to cool to room

temperature. Once cool, check the pH of the solution. If it is still highly alkaline (pH > 9),

neutralize it to a pH between 6 and 8 by adding a suitable acid (e.g., dilute hydrochloric acid)

dropwise while stirring.

Waste Collection: Transfer the neutralized solution to a designated hazardous waste

container for aqueous chemical waste.

Final Disposal: The collected waste, now containing ethylene glycol and sodium

methanesulfonate, should be disposed of through your institution's hazardous waste

program.

Logical Workflow for Ethylene Dimethanesulfonate
Disposal
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Caption: Logical workflow for the proper disposal of Ethylene Dimethanesulfonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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